Cas no 29689-63-2 (Ethyl 3-(benzylamino)-3-oxopropanoate)

• Product Name: Ethyl 3-(benzylamino)-3-oxopropanoate
• CAS No: 29689-63-2
• MF: C₁₂H₁₅NO₃
• MW: 221.2524
• MDL: MFCD28128094
• CID: 2116184
• PubChem ID: 253662206
• Update Time: 2025-08-04

Ethyl 3-(benzylamino)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(benzylamino)-3-oxopropanoate
• Ethyl 3-(Benzylamino)-3-oxopropionate
• 3-(Benzylamino)-3-oxopropionic Acid Ethyl Ester
• (N-Benzylcarbamoyl)acetic Acid Ethyl Ester
• N-Benzylmalonamic Acid Ethyl Ester
• Ethyl (N-Benzylcarbamoyl)acetate
• Ethyl N-Benzylmalonamate
• Ethyl 2-(benzylcarbamoyl)acetate
• (N-Benzylcarbamoyl)acetate
• MPAGGJGTAABULX-UHFFFAOYSA-N
• AK173294
• E1098
• Ethyl 3-oxo-3-[(phenylmethyl)amino]propanoate
• AKOS025395909
• SCHEMBL2087667
• MFCD28128094
• DA-34165
• W12960
• SY032071
• Propanoic acid, 3-oxo-3-[(phenylmethyl)amino]-, ethyl ester
• DS-8243
• SB80195
• CS-0035713
• 29689-63-2
• Ethyl3-(benzylamino)-3-oxopropanoate
• Ethyl 3-(benzylamino)-3-oxopropanoate

• MDL： MFCD28128094
• Inchi： 1S/C12H15NO3/c1-2-16-12(15)8-11(14)13-9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,14)
• InChI Key： MPAGGJGTAABULX-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.4

Experimental Properties

• Melting Point: 49.0 to 53.0 deg-C
• Boiling Point: 169℃ at 0.6 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-(benzylamino)-3-oxopropanoate

Ethyl 3-(benzylamino)-3-oxopropanoate (CAS No. 29689-63-2): A Comprehensive Overview

Ethyl 3-(benzylamino)-3-oxopropanoate, identified by its CAS number 29689-63-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications in drug development, particularly in the synthesis of novel bioactive molecules. Its unique structural framework, featuring both an amine and an ester functional group, makes it a valuable intermediate in the creation of more complex pharmacophores.

The Ethyl 3-(benzylamino)-3-oxopropanoate molecule is characterized by a propanoate backbone with substituents that enhance its reactivity and utility in synthetic pathways. The benzylamino group contributes to its nucleophilic character, enabling participation in various coupling reactions such as amide and urea bond formations. This property is particularly advantageous in medicinal chemistry, where such intermediates are often employed to construct biologically relevant scaffolds.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. The Ethyl 3-(benzylamino)-3-oxopropanoate serves as an excellent precursor for constructing nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities. For instance, studies have demonstrated its utility in the preparation of pyrrole derivatives, which exhibit potential antimicrobial and anti-inflammatory properties.

The ester functionality in the Ethyl 3-(benzylamino)-3-oxopropanoate molecule also plays a crucial role in its chemical behavior. Ester groups are well-known for their ability to undergo hydrolysis and transesterification reactions, making them highly adaptable in synthetic strategies. This reactivity has been leveraged in the development of prodrugs, where esters can be designed to release active pharmaceutical ingredients under specific physiological conditions.

Recent advancements in computational chemistry have further highlighted the importance of Ethyl 3-(benzylamino)-3-oxopropanoate as a synthetic building block. Molecular modeling studies have shown that this compound can adopt multiple conformations, depending on the reaction environment. Such flexibility is critical for designing molecules that can interact effectively with biological targets. Additionally, computational predictions have aids chemists in identifying optimal reaction conditions for its transformation into more complex structures.

The pharmaceutical industry has been particularly interested in exploring the potential of Ethyl 3-(benzylamino)-3-oxopropanoate as a starting material for drug discovery programs. Its structural features make it a candidate for generating novel compounds with therapeutic efficacy against various diseases. For example, researchers have investigated its role in developing kinase inhibitors, which are essential in treating cancers and inflammatory disorders. The benzylamino group provides a handle for further functionalization, allowing chemists to fine-tune the pharmacological properties of the resulting molecules.

In conclusion, Ethyl 3-(benzylamino)-3-oxopropanoate (CAS No. 29689-63-2) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural attributes and reactivity profile make it indispensable for synthesizing a wide range of bioactive molecules. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of drug development efforts.